Cas no 2034315-13-2 (3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea)
3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties
Names and Identifiers
-
- 3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea
- F6573-9161
- 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea
- 1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-(furan-3-yl)pyridin-3-yl)methyl)urea
- 2034315-13-2
- 1-(1,3-benzodioxol-5-ylmethyl)-3-[[5-(furan-3-yl)pyridin-3-yl]methyl]urea
- AKOS032469736
-
- Inchi: 1S/C19H17N3O4/c23-19(21-8-13-1-2-17-18(6-13)26-12-25-17)22-9-14-5-16(10-20-7-14)15-3-4-24-11-15/h1-7,10-11H,8-9,12H2,(H2,21,22,23)
- InChI Key: HJAXCZUZRPHJBU-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CNC(NCC1C=NC=C(C2=COC=C2)C=1)=O
Computed Properties
- Exact Mass: 351.12190603g/mol
- Monoisotopic Mass: 351.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 85.6Ų
3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6573-9161-2μmol |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-5μmol |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-10μmol |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-20μmol |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-1mg |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-2mg |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-3mg |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-4mg |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-5mg |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6573-9161-10mg |
3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[5-(furan-3-yl)pyridin-3-yl]methyl}urea |
2034315-13-2 | 10mg |
$79.0 | 2023-09-07 |
3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea
Professional Introduction to Compound with CAS No. 2034315-13-2 and Product Name: 3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea
Compound with the CAS number 2034315-13-2 and the product name 3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in various therapeutic areas.
The molecular framework of this compound includes a benzodioxol moiety, which is known for its structural similarity to several bioactive molecules. The benzodioxol ring, also referred to as an oxygen bridgehead, is commonly found in compounds with pharmacological properties. Specifically, the 2H-1,3-benzodioxol-5-yl substituent in this molecule contributes to its unique chemical profile and may play a crucial role in modulating biological activity. This moiety has been extensively studied for its role in enhancing binding affinity and selectivity in drug targets.
Additionally, the compound features a methyl group attached to the benzodioxol ring, which can influence the compound's solubility and metabolic stability. The urea functional group at the other end of the molecule further enhances its potential as a pharmacophore. Urea-based compounds are well-documented for their ability to interact with biological targets through hydrogen bonding, making them valuable in the development of small-molecule drugs.
The presence of a furan ring at the 5-position of the pyridine moiety is another notable feature of this compound. Furan derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-(furan-3-yl)pyridin segment not only contributes to the compound's structural complexity but also potentially enhances its interaction with biological receptors. This combination of heterocyclic systems suggests that the compound may exhibit multifaceted pharmacological effects.
In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophoric elements to achieve enhanced therapeutic efficacy. The structure of 3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea aligns well with this trend. Its intricate architecture allows for multiple points of interaction with biological targets, which could lead to improved drug-like properties such as increased potency and reduced toxicity.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a benzodioxol ring and a furan-pyridine scaffold has been observed in several compounds that show promise in preclinical studies for neuroprotective and anti-inflammatory effects. The urea moiety further supports its candidacy as a lead compound for further development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on 3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-y l)pyridin -3 -y l m eth y l}urea have suggested that it may interact effectively with several protein targets involved in neurological diseases. These predictions are based on docking simulations that evaluate the binding affinity of the compound to various receptors and enzymes.
The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. The use of transition metal-catalyzed reactions and multi-step synthetic strategies has enabled chemists to assemble intricate molecular frameworks with high precision. This capability is crucial for optimizing the pharmacological properties of novel compounds like this one.
In conclusion, 3-(2H -1 , 3 -benzodioxol -5 - yl )m eth yl -1 -{ 5 - ( furan - 3 - y l )pyridin e - 3 - y l m eth y l }urea represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by multiple heterocyclic rings and functional groups, makes it a promising candidate for further investigation in drug discovery. The potential applications in treating neurological disorders and other therapeutic areas highlight its significance as a lead compound for future research.
2034315-13-2 (3-(2H-1,3-benzodioxol-5-yl)methyl-1-{5-(furan-3-yl)pyridin-3-ylmethyl}urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)